Cas no 1205676-44-3 ((1S,3Ar,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride)

• Product Name: (1S,3Ar,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride
• CAS No: 1205676-44-3
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• MDL: MFCD10703494
• CID: 1095294
• Update Time: 2025-11-02

(1S,3Ar,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,3aR,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride
• (1R,2S,4R,6R)-2,4-Bis(tert-butyldimethylsilyloxy)-1-methyl-cyclohexane 1,2-Epoxide
• (1S,2S,4R,6R)-2,4-bis(tert-butyldimethylsilyloxy)-1
• (1S,3aR,4S,9aR)-1,7-dimethoxy-4-(4'-hydroxy-3'-methoxyphenyl)-1,3,3a,4,9,9a-hexahydronaphtho< 2,3-c> furan-6-ol
• [[(1R,2S,4R,6R)-1-Methyl-7-oxabicyclo[4.1.0]heptane-2,4-diyl]bis(oxy)]bis[(1,1-dimethylethyl)dimethyl-silane
• (1s,3ar,6as)-octahydro-cyclopenta[c]pyrrole-1-carboxylic acid hydrochloride
• AK150579
• AX8268287
• ST2402125
• (1S,3aR,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid HCl
• (1S, 3aR, 6aS)-Octahydro-cyclopenta[c]pyrrole-1-carboxylic acid hydrochloride
• (1S,3Ar,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride

• MDL： MFCD10703494
• Inchi： 1S/C8H13NO2.ClH/c10-8(11)7-6-3-1-2-5(6)4-9-7;/h5-7,9H,1-4H2,(H,10,11);1H/t5-,6-,7-;/m0./s1
• InChI Key： MIIHGYVJEBVNQB-MKXDVQRUSA-N
• SMILES： Cl.OC([C@@H]1[C@H]2CCC[C@H]2CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Topological Polar Surface Area: 49.3

(1S,3Ar,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on (1S,3Ar,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride

Comprehensive Guide to (1S,3Ar,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride (CAS No. 1205676-44-3)

The compound (1S,3Ar,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride (CAS No. 1205676-44-3) is a structurally unique and pharmacologically significant molecule. This hydrochloride salt derivative of a cyclopenta[c]pyrrole scaffold has garnered attention in medicinal chemistry due to its potential applications in drug discovery and development. The stereochemistry at the 1S, 3Ar, and 6aS positions plays a crucial role in its biological activity, making it a valuable intermediate for synthesizing more complex therapeutic agents.

Researchers and pharmaceutical companies are increasingly interested in (1S,3Ar,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride due to its versatile chemical properties. The octahydrocyclopenta[c]pyrrole core provides a rigid framework that can be functionalized to enhance binding affinity to biological targets. This compound is particularly relevant in the development of central nervous system (CNS) drugs, as its structure mimics certain natural alkaloids that interact with neurotransmitter receptors.

The synthesis of (1S,3Ar,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride typically involves multi-step organic reactions, including cyclization and stereoselective reduction. The carboxylic acid moiety allows for further derivatization, making it a versatile building block in drug design. Recent advancements in asymmetric synthesis have improved the yield and purity of this compound, addressing one of the key challenges in its large-scale production.

In the context of current pharmaceutical trends, (1S,3Ar,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride aligns with the growing demand for chiral intermediates in drug development. The pharmaceutical industry is increasingly focusing on enantiomerically pure compounds to minimize side effects and improve efficacy. This compound's well-defined stereochemistry makes it an attractive candidate for such applications, particularly in the synthesis of G-protein-coupled receptor (GPCR) modulators.

From a market perspective, the demand for (1S,3Ar,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride is expected to grow steadily. Pharmaceutical companies engaged in neurological disorder research and pain management drug development are the primary consumers of this compound. The increasing prevalence of neurodegenerative diseases and the need for more effective treatments have further boosted its relevance in the pharmaceutical sector.

Quality control is paramount when working with (1S,3Ar,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for verifying its purity and stereochemical integrity. These quality assurance measures ensure that the compound meets the stringent requirements of pharmaceutical applications.

Storage and handling of (1S,3Ar,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride require standard laboratory precautions. The compound should be stored in a cool, dry place, protected from moisture and light. While it is not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when handling any chemical substance.

The future research directions for (1S,3Ar,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride may include exploring its potential as a scaffold for proteolysis-targeting chimeras (PROTACs) and other novel therapeutic modalities. The compound's rigid structure and functional groups make it suitable for conjugation with various pharmacophores, opening new possibilities in drug design.

For researchers interested in obtaining (1S,3Ar,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride, several specialized chemical suppliers offer this compound in various quantities. When sourcing this material, it's important to verify the supplier's certificate of analysis (CoA) to ensure product quality and consistency. The compound is typically available in milligram to kilogram quantities, catering to both research-scale and potential commercial applications.

In conclusion, (1S,3Ar,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid hydrochloride (CAS No. 1205676-44-3) represents an important building block in modern medicinal chemistry. Its unique structural features and potential therapeutic applications make it a compound of significant interest to pharmaceutical researchers. As drug discovery efforts continue to evolve, this molecule is likely to play an increasingly important role in the development of novel therapeutic agents, particularly in the field of neurological and psychiatric disorders.